Cas no 1368701-76-1 (1-Butyl-3-methyl-1h-pyrazole-5-carboxylic acid)

• Product Name: 1-Butyl-3-methyl-1h-pyrazole-5-carboxylic acid
• CAS No: 1368701-76-1
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5710521
• PubChem ID: 68714400
• Update Time: 2025-05-27

1-Butyl-3-methyl-1h-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-BUTYL-3-METHYL-1H-PYRAZOLE-5-CARBOXYLICACID
• EN300-1619035
• 1368701-76-1
• 1-BUTYL-3-METHYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
• SCHEMBL3614239
• 1-Butyl-3-methyl-1h-pyrazole-5-carboxylic acid

• Inchi： 1S/C9H14N2O2/c1-3-4-5-11-8(9(12)13)6-7(2)10-11/h6H,3-5H2,1-2H3,(H,12,13)
• InChI Key： DFDBLIVPNNPWRT-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C)=NN1CCCC)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-Butyl-3-methyl-1h-pyrazole-5-carboxylic acid

Comprehensive Overview of 1-Butyl-3-methyl-1h-pyrazole-5-carboxylic acid (CAS No. 1368701-76-1)

1-Butyl-3-methyl-1h-pyrazole-5-carboxylic acid (CAS No. 1368701-76-1) is a specialized organic compound belonging to the pyrazole carboxylic acid family. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. The pyrazole core structure is known for its bioactivity, making derivatives like this one highly valuable in drug discovery and development. Researchers and industries are increasingly exploring its potential, especially in the context of heterocyclic chemistry and medicinal chemistry.

The molecular structure of 1-Butyl-3-methyl-1h-pyrazole-5-carboxylic acid features a butyl group and a methyl group attached to the pyrazole ring, along with a carboxylic acid functional group. This unique combination enhances its reactivity and solubility, making it a preferred intermediate in synthetic chemistry. The compound’s CAS No. 1368701-76-1 serves as a critical identifier for researchers sourcing high-purity samples for experimental or industrial use. Its stability under various conditions further adds to its appeal in organic synthesis.

In the pharmaceutical sector, 1-Butyl-3-methyl-1h-pyrazole-5-carboxylic acid is often investigated for its role in designing small molecule inhibitors and bioactive compounds. Recent studies highlight its potential in targeting enzymes and receptors involved in inflammatory and metabolic disorders. This aligns with the growing demand for novel therapeutic agents in treating chronic diseases, a hot topic in biomedical research. Additionally, its agrochemical applications include serving as a precursor for crop protection agents, addressing global concerns about sustainable agriculture.

From a commercial perspective, the compound’s synthesis and scalability are key focus areas. Manufacturers and suppliers often optimize routes to produce 1-Butyl-3-methyl-1h-pyrazole-5-carboxylic acid cost-effectively, ensuring consistent quality for end-users. The rise of green chemistry has also influenced its production, with efforts to minimize waste and energy consumption. This resonates with the broader trend of environmentally friendly chemical processes, a priority for modern industries.

For researchers, understanding the spectroscopic properties and analytical methods for characterizing this compound is essential. Techniques like NMR, HPLC, and mass spectrometry are commonly employed to verify its purity and structure. Such details are critical for publications and patent applications, where accuracy is paramount. The compound’s CAS No. 1368701-76-1 frequently appears in scientific literature, underscoring its relevance in ongoing studies.

In summary, 1-Butyl-3-methyl-1h-pyrazole-5-carboxylic acid (CAS No. 1368701-76-1) is a multifaceted compound with broad utility across scientific and industrial domains. Its structural features, combined with its applications in drug development and agrochemical innovation, make it a subject of enduring interest. As research advances, this compound is likely to play an even more prominent role in addressing contemporary challenges in health and sustainability.